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Compound of Interest

Compound Name: 3-Chloro-4-fluorobenzonitrile

Cat. No.: B037791 Get Quote

An In-depth Technical Guide to 3-Chloro-4-fluorobenzonitrile

CAS Number: 117482-84-5

This technical guide provides a comprehensive overview of 3-Chloro-4-fluorobenzonitrile, a

versatile aromatic building block crucial in medicinal chemistry, agrochemical synthesis, and

materials science. This document is intended for researchers, scientists, and professionals in

drug development, offering detailed information on its properties, synthesis, applications, and

safety protocols.

Physicochemical Properties
3-Chloro-4-fluorobenzonitrile is a halogenated aromatic nitrile. Its unique substitution pattern,

featuring a nitrile group, a chlorine atom, and a fluorine atom on the benzene ring, makes it a

valuable intermediate for synthesizing complex molecules.[1] The electron-withdrawing nature

of the nitrile group and the halogens influences its reactivity and makes it a key precursor for

various chemical transformations.[1]
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Property Value Reference

CAS Number 117482-84-5 [1][2][3]

Molecular Formula C₇H₃ClFN [2][4][5][6]

Molecular Weight 155.56 g/mol [2][5]

Appearance
White to off-white crystalline

powder
[2]

Melting Point 69-74 °C [2][3][5]

Boiling Point 135 °C at 65 mmHg [2]

Purity ≥97-99% [2][7][8]

InChI Key
VAHXXQJJZKBZDX-

UHFFFAOYSA-N
[1]

SMILES String Fc1ccc(cc1Cl)C#N

Synthesis and Experimental Protocols
The most common and industrially viable method for synthesizing 3-Chloro-4-
fluorobenzonitrile is through halogen exchange fluorination.[1] This process typically involves

the selective replacement of a chlorine atom with a fluorine atom from a dichlorinated

precursor.

Experimental Protocol: Halogen Exchange Fluorination
of 3,4-Dichlorobenzonitrile[10]
This protocol describes the synthesis of 3-Chloro-4-fluorobenzonitrile as an intermediate in a

two-step reaction to produce 3,4-difluorobenzonitrile.

Objective: To synthesize 3-Chloro-4-fluorobenzonitrile via nucleophilic aromatic substitution.

Materials:

3,4-Dichlorobenzonitrile (150g)
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1,3-Dimethyl-2-imidazolidinone (DMI) (450g)

Toluene (100g)

Spray-dried Potassium Fluoride (KF) (150g)

Bis-(N-bis(dimethylamino)methylene)-imide chloride (Catalyst) (15g)

1000ml reaction kettle equipped with a stirrer, reflux separator, and thermometer

Procedure:

Charge the 1000ml reaction kettle with 150g of 3,4-dichlorobenzonitrile, 450g of 1,3-

dimethyl-2-imidazolidinone, and 100g of toluene.

Heat the mixture to 120°C and reflux for 2 hours to remove water via the reflux separator.

Once no more water is separated, add 150g of spray-dried potassium fluoride and 15g of the

catalyst to the reaction mixture.

Increase the temperature to 130°C and continue the reflux and water separation for an

additional 2 hours. During this time, the intermediate 3-Chloro-4-fluorobenzonitrile is

formed.

(Note: For the synthesis of 3,4-difluorobenzonitrile, the reaction would be continued at a

higher temperature. For isolating 3-Chloro-4-fluorobenzonitrile, the reaction would be

stopped and followed by appropriate workup and purification steps, such as dilution with a

solvent, filtration of salts, and purification by distillation or crystallization.)

Synthesis Workflow Diagram:
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Synthesis of 3-Chloro-4-fluorobenzonitrile

Reactants & Solvent

Reaction Steps

3,4-Dichlorobenzonitrile

1. Mix reactants and solvent
in reaction kettle.

Potassium Fluoride (KF)

3. Add KF and catalyst.

1,3-Dimethyl-2-imidazolidinone (Solvent) Catalyst

2. Heat to 120°C to remove water.

4. Heat to 130°C for 2 hours.

3-Chloro-4-fluorobenzonitrile

Click to download full resolution via product page

Caption: Synthesis workflow for 3-Chloro-4-fluorobenzonitrile.

Applications in Research and Development
3-Chloro-4-fluorobenzonitrile is a key intermediate in the synthesis of a wide range of

biologically active molecules and functional materials.[2][7][9]
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Pharmaceuticals: It serves as a crucial building block for active pharmaceutical ingredients

(APIs).[1][2] Its structure is incorporated into novel drugs for anti-inflammatory and anti-

cancer therapies.[2][9] It is also used in the development of kinase inhibitors and

nonsteroidal inhibitors of steroid 5α-reductases.[1] For example, it can be used to prepare

compounds like ethyl 5-(2-chloro-4-cyanophenoxy)indoline-1-carboxylate.

Agrochemicals: This compound is utilized in the formulation of herbicides and pesticides,

contributing to the development of effective crop protection agents.[2][7][9]

Materials Science: It is employed in the creation of fluorescent dyes for imaging applications

in biological research.[2]

Application Workflow Diagram:

Role as a Chemical Intermediate

Pharmaceuticals Agrochemicals Materials Science
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Caption: Applications of 3-Chloro-4-fluorobenzonitrile.

Spectroscopic Data
The molecular structure and vibrational spectra of 3-Chloro-4-fluorobenzonitrile have been

studied. Detailed analyses using Fourier-transform infrared (FTIR) and Fourier-transform

Raman spectroscopy are available in the scientific literature, providing valuable data for

compound identification and quality control.[10]
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Safety and Handling
3-Chloro-4-fluorobenzonitrile is classified as hazardous and requires careful handling to

minimize risk.[7] A material safety data sheet (MSDS) should always be consulted before use.

[7]

Hazard Information Details

Signal Word Warning

Hazard Statements

H302+H312+H332: Harmful if swallowed, in

contact with skin or if inhaled. H315: Causes

skin irritation. H319: Causes serious eye

irritation. H335: May cause respiratory irritation.

Precautionary Codes
P261, P280, P301+P312, P302+P352+P312,

P304+P340+P312, P305+P351+P338

Hazard Classifications

Acute Toxicity 4 (Oral, Dermal, Inhalation), Skin

Irritation 2, Eye Irritation 2, Specific Target

Organ Toxicity - Single Exposure 3

Target Organs Respiratory system

Personal Protective Equipment (PPE)
Dust mask (type N95 or equivalent), protective

gloves, and safety glasses with side-shields.[5]

Storage Class 11 (Combustible Solids)

WGK WGK 3 (highly hazardous for water)

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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